Cas no 5455-57-2 ( )

  structure
  structure
Product Name: 
CAS No:5455-57-2
MF:C24H50O6S2
MW:498.780206203461
CID:941946
PubChem ID:229596
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-decylsulfonyloxybutyl decane-1-sulfonate
    • butane-1,4-diyl didecane-1-sulfonate
    • NSC23375
    • 5455-57-2
    • DTXSID40281896
    • NSC-23375
    •  
    • Inchi: 1S/C24H50O6S2/c1-3-5-7-9-11-13-15-19-23-31(25,26)29-21-17-18-22-30-32(27,28)24-20-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
    • InChI Key: RTVJBRKHUBGKRE-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCCCC)(=O)(=O)OCCCCOS(CCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 498.30500
  • Monoisotopic Mass: 498.305
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 25
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 626.3°C at 760 mmHg
  • Flash Point: 332.6°C
  • Refractive Index: 1.472
  • PSA: 103.50000
  • LogP: 8.90240
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd